Cas no 90792-69-1 (methyl 2-chloro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-chloro-1,3-benzothiazole-6-carboxylate
• CAS No: 90792-69-1
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• MDL: MFCD13190216
• CID: 828494
• PubChem ID: 46911879
• Update Time: 2024-10-26

methyl 2-chloro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chlorobenzo[d]thiazole-6-carboxylate
• 2-chloro-6-Benzothiazolecarboxylic acid methyl ester
• methyl 2-chloro-1,3-benzothiazole-6-carboxylate
• Methyl 2-chlorobenzothiazole-6-carboxylate
• W17611
• CS-17382
• DTXSID80677259
• 90792-69-1
• CS-W018475
• methyl2-chlorobenzo[d]thiazole-6-carboxylate
• DB-001048
• EN300-1718934
• AB69984
• MFCD13190216
• SY019437
• SCHEMBL1983363
• BCP26840
• AKOS015898615

• MDL： MFCD13190216
• Inchi： 1S/C9H6ClNO2S/c1-13-8(12)5-2-3-6-7(4-5)14-9(10)11-6/h2-4H,1H3
• InChI Key： HSTWZXJDEICJAL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(N=C(S2)Cl)=CC=1)OC

Computed Properties

• Exact Mass: 226.981
• Monoisotopic Mass: 226.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.458
• Melting Point: 131 ºC
• Boiling Point: 327.7°C at 760 mmHg
• Flash Point: 151.988°C
• Refractive Index: 1.654